Cas no 868217-34-9 (2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• CAS No: 868217-34-9
• MF: C₁₆H₁₄ClFN₂O₂S₂
• MW: 384.875963687897
• CID: 6462363
• Update Time: 2025-05-20

2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole
• 1H-Imidazole, 2-[[(4-chlorophenyl)methyl]thio]-1-[(4-fluorophenyl)sulfonyl]-4,5-dihydro-

• Inchi： 1S/C16H14ClFN2O2S2/c17-13-3-1-12(2-4-13)11-23-16-19-9-10-20(16)24(21,22)15-7-5-14(18)6-8-15/h1-8H,9-11H2
• InChI Key： XFGBTCOLGQARHX-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Cl)C=C2)N(S(C2=CC=C(F)C=C2)(=O)=O)CCN=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 518.5±60.0 °C(Predicted)
• pka: -3.80±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

Compound CAS No 868217-34-9: 2-{(4-Chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole

The compound with CAS No 868217-34-9, known as 2-{(4-chlorophenyl)methylsulfanyl}-1-(4-fluorobenzenesulfonyl)-4,5-dihydro-1H-imidazole, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides and imidazoles, which are well-known for their versatility in drug design and material science. The structure of this molecule incorporates a 4-chlorophenyl group attached via a methylsulfanyl linkage and a 4-fluorobenzenesulfonyl group, both of which contribute to its unique chemical properties.

Recent studies have highlighted the importance of imidazole derivatives in the development of novel therapeutic agents. The presence of the sulfonamide group in this compound suggests potential applications in the field of protease inhibitors, which are critical in treating various viral infections. Additionally, the fluorine atom in the benzenesulfonyl group enhances the molecule's lipophilicity, making it a promising candidate for drug delivery systems. Researchers have also explored the use of such compounds in anti-inflammatory and anti-cancer therapies due to their ability to modulate key cellular pathways.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of transition metal catalysts has been shown to improve the efficiency of these reactions, leading to higher yields and purer products. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structure and purity of the synthesized compound. These methods ensure that the final product meets rigorous quality standards required for pharmaceutical applications.

In terms of stability and reactivity, this compound exhibits moderate thermal stability under standard conditions. However, its reactivity can be fine-tuned by modifying substituents on the aromatic rings or altering the sulfur-containing groups. Such modifications can lead to derivatives with enhanced bioavailability or selectivity towards specific biological targets. For instance, replacing the chlorine atom with other halogens or electron-withdrawing groups could significantly alter the molecule's electronic properties, opening up new avenues for drug design.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has focused on enzymatic degradation mechanisms involving cytochrome P450 enzymes, which play a key role in metabolizing such compounds in living organisms. This knowledge is essential for designing eco-friendly synthetic routes and ensuring that these compounds do not pose long-term risks to ecosystems.

In conclusion, CAS No 868217-34-9 represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure combines functional groups that are highly sought after in drug discovery and material science. By leveraging advancements in synthetic chemistry and computational modeling, researchers can further unlock the full potential of this compound, paving the way for innovative solutions in medicine and beyond.